Cas no 2205121-61-3 (1-chloro-3-ethynyl-2,4-difluorobenzene)

• Product Name: 1-chloro-3-ethynyl-2,4-difluorobenzene
• CAS No: 2205121-61-3
• MF: C₈H₃ClF₂
• MW: 172.559228181839
• CID: 6286652
• PubChem ID: 134330423
• Update Time: 2025-05-22

1-chloro-3-ethynyl-2,4-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-ethynyl-2,4-difluorobenzene
• EN300-1976134
• 2205121-61-3
• SCHEMBL19953053
• AT22412

• Inchi： 1S/C8H3ClF2/c1-2-5-7(10)4-3-6(9)8(5)11/h1,3-4H
• InChI Key： FCDLVWOQTMWSPS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#C)=C1F)F

Computed Properties

• Exact Mass: 171.9891341g/mol
• Monoisotopic Mass: 171.9891341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-chloro-3-ethynyl-2,4-difluorobenzene

1-Chloro-3-Ethynyl-2,4-Difluorobenzene: A Comprehensive Overview

1-Chloro-3-Ethynyl-2,4-Difluorobenzene, also known by its CAS registry number CAS No. 2205121-61-3, is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound is characterized by its unique substitution pattern, featuring a chlorine atom at position 1, an ethynyl group at position 3, and fluorine atoms at positions 2 and 4 on the benzene ring. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in various chemical reactions.

The synthesis of 1-chloro-3-ethynyl-2,4-difluorobenzene has been extensively studied, with researchers exploring efficient methodologies to construct this compound. Recent advancements in catalytic chemistry have enabled the development of more sustainable and cost-effective routes for its preparation. For instance, the use of palladium-catalyzed cross-coupling reactions has emerged as a promising approach to assemble this compound from simpler precursors. These methods not only enhance the scalability of the synthesis but also align with the growing demand for environmentally friendly chemical processes.

In terms of chemical properties, 1-chloro-3-ethynyl-2,4-difluorobenzene exhibits remarkable stability under standard conditions, which is attributed to the electron-withdrawing effects of the fluorine and chlorine substituents. These groups deactivate the benzene ring, making it less reactive towards electrophilic substitution reactions compared to unsubstituted benzene. However, the presence of the ethynyl group introduces a degree of reactivity that can be exploited in specific transformations. For example, the terminal alkyne moiety can undergo cyclization reactions under appropriate conditions, leading to the formation of fused aromatic systems.

The applications of 1-chloro-3-ethynyl-2,4-difluorobenzene span across multiple domains within organic chemistry. In materials science, this compound serves as a precursor for the synthesis of advanced materials such as fluorinated polymers and low-dimensional carbon structures. Its ability to participate in metal-mediated coupling reactions makes it an ideal candidate for constructing complex molecular architectures with tailored electronic properties.

In recent years, there has been a surge in interest in using 1-chloro-3-ethynyl-2,4-difluorobenzene as a key intermediate in drug discovery efforts. The compound's unique substitution pattern allows for precise control over the pharmacokinetic properties of resulting molecules. Researchers have demonstrated that derivatives of this compound can exhibit potent biological activity against various disease targets, including cancer and infectious agents.

The study of CAS No. 2205121-61-3 has also led to new insights into its potential role in green chemistry initiatives. By leveraging its reactivity and stability, chemists are exploring ways to incorporate this compound into processes that minimize waste and reduce environmental impact. For instance, its use in catalytic cycles that achieve high atom economy represents a step forward in sustainable chemical manufacturing.

In conclusion, 1-chloro-3-ethynyl-2,4-difluorobenzene, or CAS No. 2205121-61-3, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications and adaptability continue to make it an essential component in both academic research and industrial development.